Cas no 93168-15-1 (Thiocyanic acid,(trichloro-p-phenylene)dimethylene ester (7CI))

• Product Name: Thiocyanic acid,(trichloro-p-phenylene)dimethylene ester (7CI)
• CAS No: 93168-15-1
• MF: C₁₀H₅Cl₃N₂S₂
• MW: 323.649096250534
• CID: 815360
• PubChem ID: 352646
• Update Time: 2025-04-19

Thiocyanic acid,(trichloro-p-phenylene)dimethylene ester (7CI) Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,(trichloro-p-phenylene)dimethylene ester (7CI)
• [2,3,5-trichloro-4-(thiocyanatomethyl)phenyl]methyl thiocyanate
• NSC527311
• NSC-527311
• 93168-15-1
• DTXSID40326372

• Inchi： 1S/C10H5Cl3N2S2/c11-8-1-6(2-16-4-14)9(12)10(13)7(8)3-17-5-15/h1H,2-3H2
• InChI Key： UGSBRIIDRFONHT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(CSC#N)C=C(C=1CSC#N)Cl)Cl

Computed Properties

• Exact Mass: 321.896
• Monoisotopic Mass: 321.896
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.573
• Boiling Point: 464.7°Cat760mmHg
• Flash Point: 234.8°C
• Refractive Index: 1.659
• PSA: 98.18000
• LogP: 5.07536